Cas no 400767-05-7 (3-Bromo-4,6-dichloro-1H-indole-2-carboxylic acid)

• Product Name: 3-Bromo-4,6-dichloro-1H-indole-2-carboxylic acid
• CAS No: 400767-05-7
• MF: C₉H₄BrCl₂NO₂
• MW: 308.943559646606
• CID: 1028833
• PubChem ID: 71710976
• Update Time: 2025-04-20

3-Bromo-4,6-dichloro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,6-dichloro-1H-indole-2-carboxylic acid
• DTXSID50856670
• DB-315191
• 400767-05-7

• Inchi： 1S/C9H4BrCl2NO2/c10-7-6-4(12)1-3(11)2-5(6)13-8(7)9(14)15/h1-2,13H,(H,14,15)
• InChI Key： GCXGPYGPWBPTDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)NC2C=C(C=C(C=21)Cl)Cl

Computed Properties

• Exact Mass: 306.88025g/mol
• Monoisotopic Mass: 306.88025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives